2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(2,3-dimethylphenyl)-4-[(2-fluorophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19FN2O3S/c1-15-8-7-12-19(16(15)2)25-22(26)24(14-17-9-3-4-10-18(17)23)20-11-5-6-13-21(20)29(25,27)28/h3-13H,14H2,1-2H3
• InChI Key: FZJMKGJMEKUPBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4F)C
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol
• CAS No.: 941882-08-2

Description

2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a synthetic benzothiadiazine derivative supplied for non-human research applications. This compound is of significant interest in medicinal chemistry and oncology research, particularly for investigating new therapeutic strategies for aggressive cancers. Benzothiadiazine-based compounds, like the clinical agent Diazoxide, have been identified as a valuable scaffold for mitochondrial-targeted drug discovery. Structure-activity relationship (SAR) studies on this chemical class indicate that halogenated benzylamine side chains, such as the 2-fluorobenzyl group in this compound, can significantly enhance antineoplastic activity in cellular models of cancer . Researchers are exploring these derivatives primarily for their potent and selective activity against difficult-to-treat cancers like triple-negative breast cancer (TNBC) and prostate cancer, with some analogs demonstrating greater potency than clinical agents such as 5-fluorouracil . The 1,2,4-benzothiadiazin-3-one 1,1-dioxide core can be efficiently synthesized on a solid support, allowing for the generation of diverse compound libraries for drug discovery efforts . The precise mechanism of action is an active area of investigation. While some benzothiadiazine derivatives are known to inhibit mitochondrial respiratory complex II (succinate dehydrogenase), leading to the induction of apoptosis and autophagy in tumor cells, research indicates that the potent cytotoxicity of certain derivatives may operate through a mechanism independent of complex II inhibition . This compound is intended for use in biological screening, lead optimization, and investigating novel mechanisms of action in cancer cell models. This product is for research use only. It is not intended for diagnostic or therapeutic applications, nor for human use.

Biological Activity

The compound 2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide , with CAS number 941882-08-2 , belongs to the class of benzothiadiazines. This class is known for its diverse biological activities, including potential therapeutic applications. The unique structural features of this compound may contribute to its biological efficacy, making it a subject of interest in pharmacological research.

Basic Information

Property	Value
Common Name	2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
CAS Number	941882-08-2
Molecular Formula	C22H19FN2O3S
Molecular Weight	410.5 g/mol

Structural Characteristics

The compound features a benzothiadiazine core fused with a sulfone group and substituted with a dimethylphenyl and fluorobenzyl moiety. This structural complexity may influence its interaction with biological targets.

Pharmacological Potential

Research indicates that compounds within the benzothiadiazine class exhibit a range of biological activities, including:

• Anticonvulsant Activity : Some benzothiadiazines have shown promise in models of epilepsy. For instance, related compounds have been studied for their neuroprotective effects and ability to modulate neurotransmitter levels in seizure models .
• Antioxidant Properties : The presence of aromatic rings and sulfone groups may contribute to antioxidant activity, potentially protecting against oxidative stress in various cellular contexts.

Case Studies and Research Findings

• Neuroprotective Effects :
  • A study investigated the neuroprotective mechanisms of structurally similar compounds in zebrafish models of epilepsy. These compounds demonstrated significant improvements in seizure behaviors and neurochemical profiles, suggesting potential pathways for therapeutic intervention .
• Oxidative Stress Mitigation :
  • Compounds similar to the target compound have been shown to scavenge reactive oxygen species (ROS), indicating a potential role in reducing oxidative damage in neuronal tissues .
• Mechanism of Action :
  • The interaction of benzothiadiazines with GABA receptors has been explored, suggesting that these compounds may enhance GABAergic transmission, which is crucial for anticonvulsant effects .

Comparison with Similar Compounds

Compound A : 4-(2,6-Difluoro-4-Methoxybenzyl)-2-(5,6-Dimethoxypyridin-3-yl)-2H-1,2,4-Benzothiadiazin-3(4H)-one 1,1-Dioxide

• Key Differences: Substituents: Differs in the 2-fluorobenzyl (target) vs. 2,6-difluoro-4-methoxybenzyl (Compound A) and 5,6-dimethoxypyridinyl vs. 2,3-dimethylphenyl. Functional Impact: The methoxy groups in Compound A enhance solubility but reduce lipophilicity compared to the target’s methyl groups.
• Pharmacological Implications : Compound A’s orexin receptor affinity suggests neurological applications, whereas the target’s dimethylphenyl group may favor hydrophobic binding pockets in anti-inflammatory targets .

Compound B : 4-(3-Bromobenzyl)-2-(3,4-Dimethylphenyl)-2H-Benzo[e][1,2,4]Thiadiazin-3(4H)-one 1,1-Dioxide

• Key Differences: Substituents: Bromine (Compound B) vs. fluorine (target) at the benzyl position. The 3,4-dimethylphenyl group (vs. 2,3-dimethyl in the target) alters spatial orientation in receptor interactions .
• Synthetic Considerations : Brominated analogs require distinct coupling reagents (e.g., palladium catalysts) compared to fluorinated derivatives, impacting synthetic accessibility .

Core Heterocycle Modifications: Benzothiadiazine vs. Benzothiazine

Compound C : 3-(3-Chlorobenzoyl)-4-Hydroxy-2H-1,2-Benzothiazine 1,1-Dioxide

• Structural Divergence : Benzothiazine core (one nitrogen) vs. benzothiadiazine (two nitrogens).
• Functional Impact : The hydroxy group in Compound C enables hydrogen bonding, enhancing solubility but limiting blood-brain barrier penetration. The chlorobenzoyl group introduces strong electron-withdrawing effects, contrasting with the target’s fluorobenzyl .

Compound D : Meloxicam (4-Hydroxy-2-Methyl-N-(5-Methyl-2-Thiazolyl)-2H-1,2-Benzothiazine-3-Carboxamide 1,1-Dioxide)

• Structural Comparison : Shares the 1,1-dioxide and sulfonamide groups but incorporates a thiazole carboxamide substituent.
• Pharmacological Profile : Meloxicam’s selective COX-2 inhibition is well-documented, whereas the target compound’s fluorine and dimethyl groups may shift selectivity toward other inflammatory pathways or receptors .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~439.4 g/mol	~493.4 g/mol	~471.4 g/mol	~349.8 g/mol
LogP (Predicted)	~3.5 (moderate lipophilicity)	~2.8 (lower lipophilicity)	~4.1 (higher lipophilicity)	~2.2 (hydrophilic)
Hydrogen Bond Donors	0	0	0	1 (hydroxy group)
Metabolic Stability	High (fluorine resists oxidation)	Moderate (methoxy groups prone to demethylation)	Low (bromine may slow metabolism)	Low (hydroxy group susceptible to conjugation)

Q & A

Q. What are the optimal synthetic routes for this benzothiadiazinone derivative, and how can its purity and structure be validated?

• Methodological Answer: The synthesis typically involves multi-step reactions, starting with the formation of the benzothiadiazine core via cyclization of substituted precursors. For example, sulfonamide intermediates may be generated using chlorosulfonic acid, followed by nucleophilic substitution with fluorobenzyl and dimethylphenyl groups. Key steps include:

• Cyclization under reflux with catalysts like triethylamine.
• Purification via column chromatography (e.g., silica gel, ethyl acetate/hexane gradients).
  Structural validation requires 1H/13C NMR to confirm substituent positions and X-ray crystallography (as in ) to resolve stereochemistry. Mass spectrometry (HRMS) ensures molecular weight accuracy.

Q. How do substituent positions (e.g., 2-fluorobenzyl vs. 3-methoxybenzyl) influence spectroscopic properties?

• Methodological Answer: Substituents alter electron density and steric effects, impacting NMR chemical shifts and IR absorption bands. For instance:

• The 2-fluorobenzyl group introduces deshielding in adjacent protons (δ 7.2–7.6 ppm in 1H NMR) due to electron-withdrawing effects.
• Compare with analogs like 2-(3-methoxybenzyl) derivatives (δ 6.8–7.1 ppm) .
  Systematic studies using DFT calculations (e.g., Gaussian software) can predict shifts, while experimental data cross-referenced with PubChem entries resolves discrepancies.

Advanced Research Questions

Q. What mechanistic insights explain unexpected reactivity, such as ring contraction or oxidation byproducts?

• Methodological Answer: The 1,2,4-benzothiadiazin-3-one core is prone to ring contractions under specific conditions (e.g., dichloromethane mediation, as in ). Mechanisms may involve:

• Electrophilic attack at the sulfur atom, leading to sulfoxide intermediates.
• Radical pathways under oxidative conditions (e.g., H2O2).
  Advanced techniques like EPR spectroscopy or isotopic labeling (e.g., 18O tracing) can track reaction pathways.

Q. How can contradictory bioactivity data between similar derivatives be resolved?

• Methodological Answer: Discrepancies often arise from substituent-specific interactions (e.g., fluorobenzyl groups enhancing membrane permeability vs. methoxy groups altering target binding). To resolve contradictions:

• Perform competitive binding assays (e.g., SPR or ITC) to quantify target affinity.
• Use molecular docking (AutoDock Vina) to model interactions with protein targets (e.g., kinases or GPCRs).
• Cross-validate with in vitro cytotoxicity data (IC50 comparisons) .

Q. What strategies optimize structure-activity relationship (SAR) studies for this compound class?

• Methodological Answer: Design a focused library of analogs with systematic substituent variations (e.g., halogenation, alkylation). Key steps:

• Parallel synthesis using automated reactors for high-throughput screening.
• 3D-QSAR modeling (CoMFA/CoMSIA) to correlate substituent properties (Hammett σ, logP) with activity.
• Prioritize candidates with >80% inhibition in enzyme assays (e.g., COX-2 or PDE4) .